Cas no 22002-34-2 (4-Chloro-2,6-bis(hydroxymethyl)-3-methylphenol)

4-Chloro-2,6-bis(hydroxymethyl)-3-methylphenol structure
22002-34-2 structure
Product Name:4-Chloro-2,6-bis(hydroxymethyl)-3-methylphenol
CAS No:22002-34-2
MF:C9H11ClO3
MW:202.634842157364
CID:2836206
PubChem ID:71357008
Update Time:2025-04-21

4-Chloro-2,6-bis(hydroxymethyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 22002-34-2
    • DTXSID20781102
    • 4-Chloro-2,6-bis(hydroxymethyl)-3-methylphenol
    • Inchi: 1S/C9H11ClO3/c1-5-7(4-12)9(13)6(3-11)2-8(5)10/h2,11-13H,3-4H2,1H3
    • InChI Key: ZPUXPVXIIGXTBF-UHFFFAOYSA-N
    • SMILES: ClC1=CC(CO)=C(C(CO)=C1C)O

Computed Properties

  • Exact Mass: 202.0396719Da
  • Monoisotopic Mass: 202.0396719Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 60.7Ų

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